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Introduction

Methyl 2-bromo-6-methylnicotinate is a highly functionalized pyridine derivative that has
emerged as a critical building block for researchers in medicinal chemistry and drug discovery.
Its strategic substitution pattern—featuring a bromine atom, a methyl group, and a methyl ester
on the pyridine core—offers multiple points for chemical modification. The bromine at the C-2
position is particularly valuable, serving as a versatile handle for sophisticated synthetic
transformations, most notably palladium-catalyzed cross-coupling reactions.[1] This reactivity
allows for the facile introduction of diverse aryl, heteroaryl, alkynyl, and amino moieties,
enabling the construction of complex molecular scaffolds found in numerous biologically active
compounds. This guide provides an in-depth analysis of the compound's chemical properties,
spectroscopic profile, reactivity, and safe handling, offering field-proven insights for its effective
utilization in research and development.

Physicochemical and Structural Properties

Methyl 2-bromo-6-methylnicotinate (CAS Number: 885277-48-5) is a compound whose
physical state can vary, being described as both a liquid and a solid.[2][3] Its core structure
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consists of a pyridine ring substituted at the 2-position with a bromine atom, the 3-position with
a methoxycarbonyl group, and the 6-position with a methyl group.

Table 1: Core Physicochemical Properties

Property Value Source(s)
CAS Number 885277-48-5 [21[4]
Molecular Formula CsHsBrNO2 [2][4]
Molecular Weight 230.06 g/mol [2]

methyl 2-bromo-6-
IUPAC Name o [4]
methylpyridine-3-carboxylate

Appearance Liquid / Solid [2][3]
Density 1.503 g/cm3 [5]
Boiling Point 266.8 °C at 760 mmHg [5]
Flash Point 115.1°C [5]

UWRNYQBIUUVTGB-
INChl Key [2]
UHFFFAOYSA-N

Spectroscopic Profile

A comprehensive spectroscopic analysis is essential for confirming the identity and purity of
Methyl 2-bromo-6-methylnicotinate. While experimentally derived spectra for this specific
compound are not widely available in public databases, a detailed profile can be predicted
based on established spectroscopic principles and data from analogous structures.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the molecule's carbon-hydrogen
framework. The predicted chemical shifts (in ppm) in a deuterated chloroform (CDClIs) solvent
are outlined below. The predictions are based on the known electronic effects of the
substituents on the pyridine ring: the electron-withdrawing nature of the bromo and ester
groups and the electron-donating nature of the methyl group.
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Table 2: Predicted *H and 3C NMR Data for Methyl 2-bromo-6-methylnicotinate

1H NMR Predicted & (ppm) Multiplicity Assignment
Pyridine H ~8.1-8.3 Doublet (d) H-4
Pyridine H ~7.2-7.4 Doublet (d) H-5

Ester Methyl ~3.9 Singlet (s) -COOCHs
Ring Methyl ~2.6 Singlet (s) Ar-CHs
13C NMR Predicted 6 (ppm) Assignment

Carbonyl ~165 C=0 (Ester)

Aromatic C ~159 C-6

Aromatic C ~148 C-2 (C-Bn)

Aromatic C ~140 C-4

Aromatic C ~125 C-5

Aromatic C ~123 C-3

Ester Methyl ~53 -COOCH:s

Ring Methyl ~24 Ar-CHs

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition. For
Methyl 2-bromo-6-methylnicotinate, high-resolution mass spectrometry (HRMS) with a soft
ionization technique like electrospray ionization (ESI) would be expected to show a molecular
ion peak [M+H]* at m/z 230.9816. A crucial diagnostic feature is the isotopic pattern of
bromine; a second peak of nearly equal intensity at [M+2+H]* (m/z 232.9796) would be
observed due to the natural abundance of the 7°Br and 8!Br isotopes.

Common fragmentation patterns would likely involve the loss of the methoxy group (-OCHs) to
yield a fragment at m/z ~199/201, followed by the loss of carbon monoxide (CO) to give a
fragment at m/z ~171/173.
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Reactivity and Synthetic Utility: A Focus on Cross-
Coupling

The synthetic power of Methyl 2-bromo-6-methylnicotinate lies in the reactivity of its C2-Br
bond. This carbon-bromine bond is significantly weaker and more susceptible to oxidative
addition by a palladium(0) catalyst than a corresponding carbon-chlorine bond.[8] This
enhanced reactivity makes it an ideal substrate for a variety of palladium-catalyzed cross-
coupling reactions, which are foundational in modern drug discovery for creating C-C, C-N, and
C-O bonds.

The most prominent applications include:

o Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds with aryl or vinyl boronic
acids/esters, enabling the synthesis of biaryl and styrenyl derivatives.[9][10][11]

e Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds with primary or
secondary amines, providing access to a wide array of substituted aminopyridines.[12][13]
[14]

e Sonogashira Coupling: For the formation of carbon-carbon bonds with terminal alkynes,
used to synthesize alkynylpyridines.

Field-Proven Experimental Protocol: Suzuki-Miyaura
Coupling

This protocol provides a robust, self-validating methodology for the Suzuki-Miyaura coupling of
Methyl 2-bromo-6-methylnicotinate with a generic arylboronic acid. The causality behind the
choice of reagents is critical for success.

Objective: To synthesize Methyl 6-methyl-2-(phenyl)nicotinate.
Materials:
e Methyl 2-bromo-6-methylnicotinate (1.0 equiv)

e Phenylboronic acid (1.2 - 1.5 equiv)
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o Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (3-5 mol%) or
Palladium(ll) Acetate [Pd(OAc)z] with a suitable phosphine ligand like SPhos or XPhos.

o Scientist's Note: Pd(PPhs)a4 is a reliable, general-purpose catalyst. For more challenging or
sterically hindered substrates, a more active catalyst system generated in situ from a
Pd(Il) source and a bulky, electron-rich phosphine ligand is often superior.[9][10]

e Base: Sodium carbonate (Na2COs) or Potassium carbonate (K2CO3) (2.0 - 3.0 equiv).

o Scientist's Note: The base is crucial for activating the boronic acid to form a more
nucleophilic boronate species, which facilitates the transmetalation step of the catalytic
cycle.[10] An aqueous solution of an inorganic carbonate is standard.

e Solvent: A degassed mixture of an organic solvent and water, such as 1,4-Dioxane/Hz20 (4:1)
or Toluene/Ethanol/H20.

o Scientist's Note: Degassing the solvent (e.g., by bubbling argon or nitrogen through it) is
essential to remove dissolved oxygen, which can oxidize and deactivate the active Pd(0)
catalyst.[8]

Step-by-Step Procedure:

o Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add Methyl 2-bromo-6-
methylnicotinate (e.g., 230 mg, 1.0 mmol), phenylboronic acid (e.g., 183 mg, 1.5 mmol),
and potassium carbonate (e.g., 414 mg, 3.0 mmol).

» |Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas
(Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

e Solvent and Catalyst Addition: Add the degassed solvent (e.g., 5 mL of Dioxane/Hz20 4:1) via
syringe. Finally, add the palladium catalyst (e.g., Pd(PPhs)4, 35 mg, 0.03 mmol) under a
positive pressure of inert gas.

e Reaction Execution: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed
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(typically 4-12 hours).

o Work-up: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl
acetate (20 mL) and wash with water (10 mL) and then brine (10 mL).

 Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and
concentrate under reduced pressure. Purify the crude residue by column chromatography on
silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

e Characterization: Confirm the structure and purity of the final compound using NMR and MS
analysis.

Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

1. Reaction Preparation

Combine Reactants:
- Methyl 2-bromo-6-methylnicotinate
- Phenylboronic Acid
- K2COs

Y

Establish Inert Atmosphere
(Evacuate & Backfill with Argon)

2. Synthesis
\

Add Degassed Solvent
(Dioxane/Hz20)

Y

Add Pd(0) Catalyst
(e.g., Pd(PPhs)4)

A4
Heat & Stir
(80-100 °C, 4-12h)
A4
Monitor Progress
(TLC/ LC-MS)

3. Isolation %; Purification

Cool to RT & Dilute
(Ethyl Acetate)

\4
Aqueous Wash
(H20 & Brine)

\
[Dry & Concentratea

\/
[Column Chromatograph)a

4. FinalvAnalysis

Characterize Pure Product
(NMR, MS)

Click to download full resolution via product page

Caption: Suzuki-Miyaura Coupling Workflow.
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Safety and Handling

As a halogenated organic compound, Methyl 2-bromo-6-methylnicotinate requires careful
handling in a laboratory setting. While a specific safety data sheet (SDS) is not broadly
available, data from closely related brominated pyridine compounds indicate that it should be
treated as a substance with potential hazards.

» Hazard Classification: Likely to be classified as an irritant. May cause skin, eye, and
respiratory irritation.

e Handling Precautions:

o

Use only in a well-ventilated area, preferably within a chemical fume hood.

o

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves (e.g., nitrile).

(¢]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

[¢]

Wash hands thoroughly after handling.
o First Aid:

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.

o Inhalation: Move the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents and strong bases.

Conclusion
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Methyl 2-bromo-6-methylnicotinate is a synthetically valuable intermediate whose utility is
defined by the targeted reactivity of its C-Br bond. Its adeptness at participating in palladium-
catalyzed cross-coupling reactions makes it an indispensable tool for constructing the complex
heteroaromatic cores prevalent in modern pharmaceutical and agrochemical candidates. A
thorough understanding of its properties, reactivity, and handling requirements, as detailed in
this guide, empowers researchers to leverage this building block to its full potential,
accelerating the discovery and development of novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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